Cas no 1393524-00-9 (tert-butyl N-[(1S)-2,2,2-trifluoro-1-(hydroxymethyl)ethyl]carbamate)

Tert-butyl N-[(1S)-2,2,2-trifluoro-1-(hydroxymethyl)ethyl]carbamate is a chiral carbamate derivative featuring a trifluoromethyl group and a hydroxymethyl substituent on the stereogenic center. This compound is valuable in organic synthesis and pharmaceutical research due to its structural versatility and stereochemical purity. The tert-butyloxycarbonyl (Boc) protecting group enhances stability during synthetic transformations, while the trifluoromethyl group imparts unique electronic and steric properties. The hydroxymethyl functionality allows for further derivatization, making it a useful intermediate in the preparation of bioactive molecules. Its well-defined stereochemistry ensures reproducibility in asymmetric synthesis applications. The compound is typically handled under inert conditions to preserve its integrity.

tert-butyl N-[(1S)-2,2,2-trifluoro-1-(hydroxymethyl)ethyl]carbamate structure

1393524-00-9 structure

Product Name:tert-butyl N-[(1S)-2,2,2-trifluoro-1-(hydroxymethyl)ethyl]carbamate

CAS No:1393524-00-9

MF:C₈H₁₄F₃NO₃

MW:229.196873188019

CID:5086523

PubChem ID:72214705

Update Time:2026-03-02

tert-butyl N-[(1S)-2,2,2-trifluoro-1-(hydroxymethyl)ethyl]carbamate Chemical and Physical Properties

Names and Identifiers

- tert-Butyl (S)-(1,1,1-trifluoro-3-hydroxypropan-2-yl)carbamate
- tert-butyl N-[(2S)-1,1,1-trifluoro-3-hydroxypropan-2-yl]carbamate
- TERT-BUTYL (1S)-2,2,2-TRIFLUORO-1-(HYDROXYMETHYL)ETHYLCARBAMATE
- tert-butyl N-[(1S)-2,2,2-trifluoro-1-(hydroxymethyl)ethyl]carbamate
- 1393524-00-9
- BS-48023
- F75234
- EN300-6992354
- (2S)-2-(Boc-amino)-1,1,1-trifluoro-3-hydroxypropane
- CS-0127814
- Inchi： 1S/C8H14F3NO3/c1-7(2,3)15-6(14)12-5(4-13)8(9,10)11/h5,13H,4H2,1-3H3,(H,12,14)/t5-/m0/s1
- InChI Key： RTJICTSWXPIQIQ-YFKPBYRVSA-N
- SMILES： FC([C@H](CO)NC(=O)OC(C)(C)C)(F)F

Computed Properties

Exact Mass: 229.09257779g/mol
Monoisotopic Mass: 229.09257779g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 15
Rotatable Bond Count: 4
Complexity: 222
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.4
Topological Polar Surface Area: 58.6

tert-butyl N-[(1S)-2,2,2-trifluoro-1-(hydroxymethyl)ethyl]carbamate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
eNovation Chemicals LLC	Y1224174-1g	tert-Butyl (S)-(1,1,1-trifluoro-3-hydroxypropan-2-yl)carbamate	1393524-00-9	95%	1g	$950	2024-06-03
Chemenu	CM562243-100mg	tert-Butyl (S)-(1,1,1-trifluoro-3-hydroxypropan-2-yl)carbamate	1393524-00-9	95%+	100mg	$366	2023-02-02
Chemenu	CM562243-250mg	tert-Butyl (S)-(1,1,1-trifluoro-3-hydroxypropan-2-yl)carbamate	1393524-00-9	95%+	250mg	$731	2023-02-02
Chemenu	CM562243-1g	tert-Butyl (S)-(1,1,1-trifluoro-3-hydroxypropan-2-yl)carbamate	1393524-00-9	95%+	1g	$1828	2023-02-02
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1198454-100mg	tert-Butyl (S)-(1,1,1-trifluoro-3-hydroxypropan-2-yl)carbamate	1393524-00-9	97%	100mg	￥2779	2023-04-15
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1198454-250mg	tert-Butyl (S)-(1,1,1-trifluoro-3-hydroxypropan-2-yl)carbamate	1393524-00-9	97%	250mg	￥6415	2023-04-15
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1198454-1g	tert-Butyl (S)-(1,1,1-trifluoro-3-hydroxypropan-2-yl)carbamate	1393524-00-9	97%	1g	￥14968	2023-04-15
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PB96744-100MG	tert-butyl N-[(1S)-2,2,2-trifluoro-1-(hydroxymethyl)ethyl]carbamate	1393524-00-9	95%	100MG	￥ 2,329.00	2023-03-31
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PB96744-250MG	tert-butyl N-[(1S)-2,2,2-trifluoro-1-(hydroxymethyl)ethyl]carbamate	1393524-00-9	95%	250MG	￥ 4,045.00	2023-03-31
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PB96744-500MG	tert-butyl N-[(1S)-2,2,2-trifluoro-1-(hydroxymethyl)ethyl]carbamate	1393524-00-9	95%	500MG	￥ 6,745.00	2023-03-31